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Physicochemical Profile, Synthetic Methodology, and Structural Dynamics

Executive Summary: The "Twisted" Amide Scaffold

2-chloro-6-methyl-N-phenylbenzamide (CAS: 1386861-46-6) is a sterically congested
benzanilide derivative. Unlike planar amides, this molecule is defined by significant
atropisomerism potential due to the 2,6-disubstitution pattern on the benzoyl ring. The
presence of a chlorine atom at the ortho position and a methyl group at the ortho' position
creates a "molecular lock," forcing the amide bond out of planarity with the phenyl ring.

For researchers in medicinal chemistry and agrochemicals, this molecule serves two critical
functions:

» Conformational Probe: It acts as a model system for studying rotational energy barriers in
drug design (restricting bio-active conformations).

e Pharmacophore Scaffold: It shares structural homology with Succinate Dehydrogenase
Inhibitor (SDHI) fungicides and is a "reverse amide" isomer of the kinase inhibitor
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pharmacophore found in drugs like Dasatinib.

Physicochemical Properties

The following data aggregates calculated and experimental values for the specific 2-chloro-6-

methyl substituted congener.

Property Value Technical Context
Unique identifier (BLD Pharm,
CAS Number 1386861-46-6
2024).
Molecular Formula C14H12CINO
] Suitable for fragment-based
Molecular Weight 245.70 g/mol )
drug discovery (FBDD).
Highly lipophilic; likely poor
LogP (Predicted) ~3.8-4.2 aqueous solubility without
formulation.
Critical for binding pocket
H-Bond Donors 1 (Amide NH) interactions (e.g., Ser/Thr

residues).

H-Bond Acceptors

1 (Carbonyl O)

Severely restricted rotation at

Rotatable Bonds 2
the Ar-CO bond.
Dihedral angle estimated >60°
] due to steric clash between 6-
Conformation Non-Planar

Me/2-Cl and the amide

oxygen/proton.

Synthetic Methodology: The Acid Chloride Route

Rationale: Direct coupling of 2,6-disubstituted benzoic acids with anilines using standard

coupling agents (EDC, HATU) is frequently inefficient. The steric bulk of the 2-chloro and 6-

methyl groups shields the carboxylic carbon from nucleophilic attack. Therefore, the Acid

Chloride Method is the requisite protocol to ensure high yields.
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Protocol 1.0: Activation and Coupling

Reagents:

e Precursor A: 2-Chloro-6-methylbenzoic acid (1.0 eq)

Reagent: Thionyl Chloride (SOCI2) (3.0 eq) or Oxalyl Chloride (1.5 eq)

Catalyst: DMF (2 drops)

Nucleophile: Aniline (1.1 eq)

Base: Triethylamine (EtsN) or DIPEA (2.0 eq)

Solvent: Dichloromethane (DCM) [Anhydrous]

Step-by-Step Workflow:

¢ Activation (In Situ Generation of Acid Chloride):

[¢]

Dissolve 2-chloro-6-methylbenzoic acid in anhydrous DCM under Nitrogen atmosphere.

o Add catalytic DMF.

o Add Thionyl Chloride dropwise at 0°C.

o Critical Step: Reflux for 2 hours. The steric hindrance requires thermal energy to drive the
formation of the acyl chloride. Monitor by TLC (conversion of acid to non-polar spot).

o Evaporate solvent and excess SOCIz in vacuo to yield the crude acid chloride (usually an
oil).

o Coupling (Schotten-Baumann Conditions):
o Redissolve the crude acid chloride in fresh anhydrous DCM.
o Cool to 0°C.

o Add Aniline and EtsN simultaneously but slowly.
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o Allow to warm to room temperature and stir for 12 hours.

 Purification:
o Quench with 1M HCI (removes unreacted aniline).
o Wash with saturated NaHCOs (removes unreacted acid).

o Recrystallize from Ethanol/Water or purify via Flash Column Chromatography
(Hexane/Ethyl Acetate).

Visual Workflow (DOT Diagram)

Click to download full resolution via product page

-HCI, -S02 Nucleophilic Attack

2-chloro-6-methyl-
N-phenylbenzamide

2-Chloro-6-methyl Activation Coupling
benzoic acid (SOCI2, Reflux) (Aniline + Et3N)

Caption: Figure 1. Synthetic pathway prioritizing the high-energy acid chloride intermediate to
overcome steric hindrance at the carbonyl center.

Structural Characterization & Validation

Validating the structure of 2-chloro-6-methyl-N-phenylbenzamide requires specific attention
to the NMR signals affected by the "ortho effect.”

Nuclear Magnetic Resonance (NMR) Expectations
e H NMR (DMSO-ds or CDCls):

o Amide Proton (-NH-): Expect a singlet downfield, typically 9.8 — 10.5 ppm. Note: This
peak may be broadened or shifted depending on the concentration and solvent hydrogen-
bonding capability.

o Methyl Group (-CHs): A sharp singlet at 4 2.3 — 2.5 ppm.

o Aromatic Region:
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» The benzoyl ring protons (H-3, H-4, H-5) will appear as a multiplet.

» The phenyl ring protons will show a characteristic pattern (2H ortho, 2H meta, 1H para).

e 13C NMR:
o Carbonyl (C=0): Distinct peak at ~165-168 ppm.

o Methyl Carbon: Upfield signal at ~18-20 ppm.

Crystal Structure & Conformation

The defining feature of this molecule is the dihedral angle.[1][2]

e The "Twist": The steric repulsion between the amide oxygen and the 2-chloro/6-methyl
groups prevents the benzoyl ring from being coplanar with the amide linkage.

o Implication: This locks the molecule in a specific conformation, which is critical for binding to
enzymes like kinases or succinate dehydrogenase (SDH).

Biological & Pharmacological Context

While often used as an intermediate, the N-phenylbenzamide core is a privileged structure in
drug discovery.

Mechanism of Action (Analogous Systems)

o SDHI Fungicides: Structural analogs (e.g., Mepronil, Boscalid) bind to the ubiquinone-
binding site of Complex Il (Succinate Dehydrogenase) in mitochondria. The amide bond
mimics the ubiquinone structure, and the hydrophobic "ortho-clamp” (the 2-Cl, 6-Me) fits into
a hydrophobic pocket, blocking electron transport.

» Kinase Inhibition (The "Reverse Amide" Connection):
o Dasatinib: Contains a 2-chloro-6-methylaniline moiety.[3][4]

o This Compound: Is the reverse amide (2-chloro-6-methylbenzoic acid moiety).
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o Significance: Researchers use this compound to test "reverse amide” SAR (Structure-
Activity Relationships). If the biological target requires the H-bond donor (NH) in a specific
vector, inverting the amide (as seen in this molecule relative to Dasatinib) acts as a
negative control or a probe for H-bond directionality.

SAR Logic Diagram

2-chloro-6-methyl-
N-phenylbenzamide

Steric 'Clamp’ Amide Linker
(2-Cl, 6-Me) (H-Bond Donor/Acceptor)
Forces Non-Planar SDHI Fungicide
Conformation Mimicry
I
l
'SAR Probe

v

Kinase Inhibitor
Isostere Study

Click to download full resolution via product page

Caption: Figure 2. Structure-Activity Relationship (SAR) map highlighting the role of the 2,6-
substitution in defining biological specificity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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